Cas no 1695796-96-3 (7-chloro-4-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole)

7-Chloro-4-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole is a fluorinated indole derivative with a unique structural framework, characterized by chloro and fluoro substituents at the 7- and 4-positions, respectively, along with geminal dimethyl groups at the 3-position. This compound serves as a valuable intermediate in pharmaceutical and agrochemical synthesis, offering enhanced reactivity and selectivity due to its electron-withdrawing halogen substituents and sterically hindered indoline core. Its rigid, substituted indole scaffold makes it particularly useful in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents. The presence of both chlorine and fluorine atoms further improves metabolic stability and binding affinity in target applications.

7-chloro-4-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole structure

1695796-96-3 structure

Product Name:7-chloro-4-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole

CAS No:1695796-96-3

MF:C₁₀H₁₁ClFN

MW:199.652445077896

CID:6252502

PubChem ID:107528071

Update Time:2025-05-19

7-chloro-4-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

- 7-chloro-4-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole
- 1695796-96-3
- EN300-1145417
- Inchi： 1S/C10H11ClFN/c1-10(2)5-13-9-6(11)3-4-7(12)8(9)10/h3-4,13H,5H2,1-2H3
- InChI Key： GETKWMYEKFSUOC-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C2=C1NCC2(C)C)F

Computed Properties

Exact Mass: 199.0564052g/mol
Monoisotopic Mass: 199.0564052g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 12Å²

7-chloro-4-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1145417-0.05g	7-chloro-4-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole	1695796-96-3	95%	0.05g	$1068.0	2023-10-25
Enamine	EN300-1145417-0.1g	7-chloro-4-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole	1695796-96-3	95%	0.1g	$1119.0	2023-10-25
Enamine	EN300-1145417-0.25g	7-chloro-4-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole	1695796-96-3	95%	0.25g	$1170.0	2023-10-25
Enamine	EN300-1145417-0.5g	7-chloro-4-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole	1695796-96-3	95%	0.5g	$1221.0	2023-10-25
Enamine	EN300-1145417-1.0g	7-chloro-4-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole	1695796-96-3		1g	$1414.0	2023-05-26
Enamine	EN300-1145417-2.5g	7-chloro-4-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole	1695796-96-3	95%	2.5g	$2492.0	2023-10-25
Enamine	EN300-1145417-5.0g	7-chloro-4-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole	1695796-96-3		5g	$4102.0	2023-05-26
Enamine	EN300-1145417-10.0g	7-chloro-4-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole	1695796-96-3		10g	$6082.0	2023-05-26
Enamine	EN300-1145417-1g	7-chloro-4-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole	1695796-96-3	95%	1g	$1272.0	2023-10-25
Enamine	EN300-1145417-5g	7-chloro-4-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole	1695796-96-3	95%	5g	$3687.0	2023-10-25

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 7-chloro-4-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole

7-Chloro-4-Fluoro-3,3-Dimethyl-2,3-Dihydro-1H-Indole: A Comprehensive Overview

The compound with CAS No. 1695796-96-3, known as 7-chloro-4-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the indole family of heterocyclic compounds, which are renowned for their diverse biological activities and structural versatility. The indole scaffold provides a platform for various functional groups to be appended, enabling the exploration of novel chemical entities with potential therapeutic applications.

Recent studies have highlighted the importance of halogen substitution patterns in modulating the physicochemical properties and bioavailability of indole derivatives. In the case of 7-chloro-4-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole, the presence of a chlorine atom at position 7 and a fluorine atom at position 4 introduces unique electronic and steric effects. These substituents not only influence the molecule's stability but also play a crucial role in its interactions with biological targets. The dimethyl group at position 3 further enhances the molecule's lipophilicity, making it an attractive candidate for drug design.

The synthesis of 7-chloro-4-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole involves a series of carefully designed organic reactions. Researchers have employed methodologies such as Friedländer synthesis, which involves the condensation of o-aminoaryl compounds with alpha,beta-unsaturated carbonyl compounds. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, the use of microwave-assisted synthesis has significantly reduced reaction times while maintaining high yields.

One of the most promising applications of 7-chloro-4-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole lies in its potential as a lead compound for drug discovery. Preclinical studies have demonstrated its ability to modulate key enzymes and receptors involved in various disease pathways. For example, this compound has shown inhibitory activity against certain kinases associated with cancer progression. Its selective binding affinity for these targets suggests that it could serve as a foundation for developing more potent and specific therapeutic agents.

In addition to its pharmacological relevance, 7-chloro-4-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole has also been explored for its potential in materials science. The indole moiety's aromaticity and conjugation make it suitable for applications in organic electronics. Recent research has investigated its role as a building block for constructing π-conjugated systems with desirable electronic properties. These systems could find use in organic light-emitting diodes (OLEDs) or photovoltaic devices.

The environmental impact of 7-chloro-4-fluoro-3,3-dimethyl